tert-butyl N-(3,5-dimethyl-1H-pyrazol-4-yl)carbamate

• IUPAC Name: tert-butyl N-(3,5-dimethyl-1H-pyrazol-4-yl)carbamate
• InChI: InChI=1S/C10H17N3O2/c1-6-8(7(2)13-12-6)11-9(14)15-10(3,4)5/h1-5H3,(H,11,14)(H,12,13)
• InChI Key: OQCBWVXVCKEWLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)NC(=O)OC(C)(C)C
• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol
• CAS No.: 1187341-03-2

Description

“tert-butyl N-(3,5-dimethyl-1H-pyrazol-4-yl)carbamate” is a chemical compound. It is related to tert-butyl carbamate, which has been used in palladium-catalyzed synthesis of N-Boc-protected anilines.

Scientific Research Applications

Photophysical Applications

Solution-Processible Materials for Organic Light-Emitting Diodes (OLEDs) Research on carbazole-based molecules, including pyrazole modifications, highlights the development of high-performance phosphorescent organic light-emitting diodes (OLEDs). These compounds exhibit high triplet energies, suitable for fabricating phosphorescent OLEDs through wet methods, resulting in significantly enhanced device efficiencies (Deng, Li, & Li, 2014).

Near-Infrared Emitting Binuclear Platinum Complexes Binuclear platinum (II) complexes bridged by 3,5-dimethyl pyrazol have shown potential in emitting near-infrared light, useful for polymer light-emitting diodes (PLEDs). Modifications with tert-butyl groups have improved electroluminescent properties, making these complexes promising for near-infrared electroluminescent applications (Su et al., 2016).

Organic Synthesis and Catalysis

1,3-Dipolar Cycloaddition Reactions The ynamide tert-butyl N-ethynyl-N-phenylcarbamate demonstrated reactivity in 1,3-dipolar cycloaddition with C-carboxymethyl-N-phenylnitrilimine, leading to pyrazole cycloadducts. This process, supported by computational studies, offers insights into regioselective synthesis methods for functionalized pyrazoles (González et al., 2013).

Catalytic Asymmetric Cycloaddition for Cyclopentenes Formation Acrylamides derived from 3,5-dimethyl-1H-pyrazole have been utilized in asymmetric [3+2] cycloaddition reactions, facilitated by dipeptide-derived phosphines. This methodology affords regiospecific annulation products, highlighting the synthetic versatility of pyrazole derivatives in constructing complex molecular architectures (Han et al., 2011).

Mechanofluorochromic Behavior and Gel Formation

Mechanofluorochromic and Gelation Properties Carbazole-modified pyrazole derivatives have shown reversible mechanofluorochromic behavior and the ability to form stable organogels. This research reveals the potential of such derivatives in developing materials with switchable fluorescence properties, influenced by physical manipulation or gelation processes (Sun et al., 2019).

Green Chemistry Applications

Protection of Secondary Amine in Pyrazole Derivative A study highlighted the protection of secondary amine in a substituted pyrazole derivative using a green catalyst approach. This method represents an environmentally friendly strategy toward the synthesis of compounds with potential anticancer properties (2020).